Cas no 1235004-98-4 (methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate)

• Product Name: methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate
• CAS No: 1235004-98-4
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 6263535
• PubChem ID: 49688727
• Update Time: 2025-05-22

methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate
• F5033-3344
• VU0631327-1
• methyl 4-((3-phenylpropanamido)methyl)piperidine-1-carboxylate
• methyl 4-[(3-phenylpropanoylamino)methyl]piperidine-1-carboxylate
• AKOS024492135
• METHYL 4-[(3-PHENYLPROPANAMIDO)METHYL]PIPERIDINE-1-CARBOXYLATE
• 1235004-98-4

• Inchi： 1S/C17H24N2O3/c1-22-17(21)19-11-9-15(10-12-19)13-18-16(20)8-7-14-5-3-2-4-6-14/h2-6,15H,7-13H2,1H3,(H,18,20)
• InChI Key： RHHDVMPZFQBKTR-UHFFFAOYSA-N
• SMILES： O(C)C(N1CCC(CNC(CCC2C=CC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate

Recent Advances in the Study of Methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate (CAS: 1235004-98-4)

The compound methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate (CAS: 1235004-98-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-carboxylate scaffold and phenylpropanamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as a modulator of specific biological targets. Preliminary in vitro studies suggest that methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate exhibits selective binding affinity towards certain G-protein-coupled receptors (GPCRs), which are implicated in a range of physiological processes. Researchers have employed molecular docking simulations and binding assays to explore its interaction with these receptors, providing insights into its mechanism of action.

In addition to its receptor-binding properties, recent synthetic chemistry efforts have optimized the production of this compound. A study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis route for methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate, which involves a streamlined amide coupling reaction followed by carboxylate esterification. This advancement not only improves the accessibility of the compound for further research but also reduces production costs, making it a viable candidate for large-scale pharmaceutical development.

Pharmacokinetic studies have also been a focal point of recent research. Investigations into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles have revealed favorable bioavailability and metabolic stability in preclinical models. These findings underscore its potential as a drug candidate, particularly for oral administration. Furthermore, toxicity assessments conducted in animal models have indicated a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

Looking ahead, the therapeutic applications of methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate are being explored in various disease contexts. Early-stage clinical trials are being planned to evaluate its efficacy in neurological disorders, given its interaction with GPCRs involved in neurotransmission. Additionally, its anti-inflammatory properties are being investigated for potential use in autoimmune diseases. These developments highlight the compound's versatility and its potential to address unmet medical needs.

In conclusion, methyl 4-(3-phenylpropanamido)methylpiperidine-1-carboxylate (CAS: 1235004-98-4) represents a promising avenue for future drug development. Its unique chemical structure, combined with its favorable pharmacological and pharmacokinetic properties, positions it as a valuable candidate for further research. Continued exploration of its biological targets and therapeutic potential will be crucial in translating these findings into clinical applications.